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Compound of Interest

Compound Name: Guajadial C

Cat. No.: B1495997

An In-depth Technical Guide on the Core Physical and Chemical Properties of Guajadial C

For Researchers, Scientists, and Drug Development Professionals

Abstract

Guajadial C is a sesquiterpenoid-based meroterpenoid isolated from the leaves of Psidium
guajava[l]. This document provides a comprehensive overview of its physical and chemical
properties, drawing from existing scientific literature. It includes detailed spectroscopic data,
information on its biological activities, and protocols for its extraction and analysis. The
information is intended to serve as a technical resource for researchers and professionals in
the fields of natural product chemistry, pharmacology, and drug development.

Physicochemical Properties

Guajadial C is an amorphous powder with a defined molecular structure and specific optical
activity[2]. Its physicochemical characteristics are summarized in the table below.
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Property Value Reference
Molecular Formula C30H3405 [2][3]
Molecular Weight 474.597 g/mol (Average) [3][4]

474.24062 Da (Monoisotopic) [315]

Appearance Amorphous powder [2]

Optical Rotation [0]24D +93.5 (c 0.20, CHCI3) [2]

Spectroscopic Data

The structural elucidation of Guajadial C was accomplished through extensive spectroscopic
analysis. The key spectral data are presented below.

Mass Spectrometry

High-resolution electrospray ionization mass spectrometry (HREIMS) established the molecular

formula of Guajadial C.

Technique lon m/z [M]+ Reference
474.2401 (calcd.

HREIMS [M]+ [2]
474.2406)

UV and IR Spectroscopy

The UV spectrum indicates the presence of a chromophore, while the IR spectrum suggests
the presence of specific functional groups.
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Wavelength/Waven .
Spectroscopy b Interpretation Reference
umber

Amax 278, 337 (sh)

UV (in MeOH) Conjugated system [2]
nm

IR 3441 cm-1 Hydroxyl group [2]
Conjugated carbonyl

1633 cm-1 [2]
group

NMR Spectroscopy

1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy provided detailed information
about the carbon and proton framework of Guajadial C. The following table summarizes the
13C and *H NMR spectral data as reported in the literature.
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Position 13C (ppm) 'H (ppm, J in Hz)
1 44.9 4.31 (d, 10.5)

2 104.2 -

3 162.7 -

4' 107.5 -

5' 160.4 -

6' 105.8 -

7 192.8 10.28 (s)

8' 192.5 10.35 (s)

9 137.9 -

10' 128.3 7.29 (m)

11' 128.9 7.39 (t, 7.5)

12' 127.0 7.29 (m)

1 49.3 1.88 (m)

2 26.8 2.19 (m), 1.21 (m)
3 36.4 2.50 (m), 1.63 (m)
4 149.1 -

5 111.9 4.88 (s), 4.70 (s)
6 40.2 2.15 (m)

7 34.1 1.55 (m)

8 26.9 1.60 (m), 1.45 (m)
9 48.1 1.95 (m)

10 38.1 1.85 (m)

11 21.0 0.95 (d, 7.0)
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12 21.3 0.93 (d, 7.0)
13 33.3

14 24.9 1.03 (s)

15 16.9 1.01 (s)
OH-4' - 13.91 (s)
OH-6' - 14.01 (s)

Biological Activity

Guajadial C has demonstrated cytotoxic effects against a panel of human cancer cell lines.
However, it was found to be inactive against the MCF-7 breast cancer cell line[6]. The reported
IC50 values are detailed in the table below.

Cell Line Cancer Type IC50 (uM) Reference
HCT116 Colon Carcinoma 4.42 [7]
CCRF-CEM Leukemia 42.8 [7]
DU145 Prostate Carcinoma 55.4 [7]
Huh7 Hepatoma 2.93 [7]
A549 Lung Carcinoma 33.6 [7]

Experimental Protocols
Extraction and Isolation of Guajadial C

The following is a general procedure for the isolation of meroterpenoids from Psidium guajava
leaves, which can be adapted for Guajadial C.
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Dried leaves of Psidium guajava

'

Ultrasonic extraction with ethyl acetate

'

Filtration and evaporation

'

Crude Extract

'

High-Speed Counter-Current Chromatography (HSCCC)

'

Collection of Fractions

'

Preparative HPLC

'

Pure Guajadial C
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Pure Guajadial C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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